Furano(2'',3'',7,6)-4'-hydroxyflavanone

• Molecular Formula: C17H12O4
• Molecular Weight: 280.27 g/mol
• InChI: InChI=1S/C17H12O4/c18-12-3-1-10(2-4-12)16-8-14(19)13-7-11-5-6-20-15(11)9-17(13)21-16/h1-7,9,16,18H,8H2
• InChIKey: ZPDVPPPMIRNLSA-UHFFFAOYSA-N

Furano(2'',3'',7,6)-4'-hydroxyflavanone: A Structurally Unique Furanoflavonoid from Psoralea corylifolia for Specialized Natural Product Research

Furano(2'',3'',7,6)-4'-hydroxyflavanone is a furanoflavonoid belonging to the class of furanoflavonoids and dihydrofuranoflavonoids . It is isolated from the seeds of Psoralea corylifolia, a plant with extensive traditional medicinal use . Its molecular formula is C17H12O4 (MW 280.27) . This compound is distinct from simple flavanones due to the presence of a furan ring fused to the flavonoid skeleton , a structural feature that is critical for its specific biological interactions and differentiates it from non-furan analogs.

Furanoflavonoid scaffold with fused furan ring — structurally distinct from simple flavanones.

Isolated from Psoralea corylifolia seeds; relevant for natural product studies.

Supports structure-activity relationship (SAR) research; not interchangeable with generic flavanones.

Why Generic Flavanones Cannot Substitute Furano(2'',3'',7,6)-4'-hydroxyflavanone in Targeted Research

The furanoflavonoid class exhibits distinct structure-activity relationships (SAR) compared to simple flavanones. The fused furan ring in Furano(2'',3'',7,6)-4'-hydroxyflavanone alters its electronic distribution and steric profile, leading to differences in target engagement [1]. For instance, the parent scaffold 4'-hydroxyflavanone itself lacks antibacterial activity in standard assays , while furoflavones demonstrate potent antimicrobial effects against multiple pathogens [2]. Furthermore, specific substituent modifications on the furanoflavonoid core can drastically alter bioactivity, as seen with 4'-O-methoxylation reducing antioxidant activity by ~40% . Therefore, assuming functional equivalence between this specialized furanoflavonoid and generic flavanones is scientifically unsound and can lead to failed experiments or misinterpreted results.

Furan ring absence alters electronic distribution and may shift target engagement compared to generic flavanones.

Parent 4'-hydroxyflavanone lacked antibacterial activity in reported assays; furanoflavonoids reported activity against multiple pathogens.

4'-OH modification reportedly reduces antioxidant capacity, limiting direct substitution with methylated or modified analogs.

• [1] Maurya R, Yadav PP. Furanoflavonoids: an overview. Nat Prod Rep. 2005 Jun;22(3):400-24. doi: 10.1039/b505071p. View Source
• [2] Kim J, et al. Cytotoxic and antimicrobial properties of furoflavones and furochalcones. J Korean Soc Appl Biol Chem. 2012; 55: 183-187. doi: 10.1007/s13765-012-0032-6. View Source

Quantitative Differentiation Guide for Furano(2'',3'',7,6)-4'-hydroxyflavanone vs. Flavanone Analogs

Structural Uniqueness: Furan Ring Fusion Differentiates Furano(2'',3'',7,6)-4'-hydroxyflavanone from Simple Flavanones

Furano(2'',3'',7,6)-4'-hydroxyflavanone belongs to the furanoflavonoid class, characterized by a furan ring fused to the benzopyran moiety . This contrasts with simple flavanones like 4'-hydroxyflavanone, which lack this fused ring. This structural feature is not merely descriptive; it is the basis for differential biological activity [1].

Scaffold Identity

Class-level

Furanoflavonoid (fused furan ring) vs. simple flavanone (no ring)

Reported scaffold difference may influence target engagement; simple flavanones not expected to replicate activity.

Based on structural classification and review.

Evidence Dimension	Molecular Scaffold
Target Compound Data	Furanoflavonoid (furan ring fused at positions 7,8 or similar)
Comparator Or Baseline	4'-Hydroxyflavanone: Simple flavanone (no furan ring)
Quantified Difference	Presence vs. absence of a fused furan ring
Conditions	Structural classification based on NP-MRD and published reviews

Why This Matters

This scaffold-level difference dictates that procurement for structure-activity relationship (SAR) studies or target identification must specifically use a furanoflavonoid; a simple flavanone will not interact with the same targets or produce the same results.

• [1] Maurya R, Yadav PP. Furanoflavonoids: an overview. Nat Prod Rep. 2005 Jun;22(3):400-24. doi: 10.1039/b505071p. View Source

Antibacterial Activity Profile: Furoflavones Exhibit Potent Activity, While Parent 4'-Hydroxyflavanone is Inactive

Direct comparative studies demonstrate that the furan moiety is essential for antibacterial activity within this chemotype. The simple flavanone 4'-hydroxyflavanone showed no antibacterial activity when tested against a panel of organisms . In contrast, furoflavones, which share the core scaffold of Furano(2'',3'',7,6)-4'-hydroxyflavanone, exhibit significant antibacterial activity against S. dysenteriae, S. typhi, S. β-haemolyticus, and S. aureus [1].

Antibacterial Activity

Head-to-head

Furoflavones: active against S. aureus, S. typhi etc. | 4'-Hydroxyflavanone: inactive

Supports selection of furanoflavonoids for antimicrobial screening; non-furan analogs may lack activity.

Reported qualitative comparison; quantitative MIC data not specified.

Evidence Dimension	Antibacterial Activity
Target Compound Data	Furoflavones (class): Significant activity against multiple Gram-positive and Gram-negative pathogens
Comparator Or Baseline	4'-Hydroxyflavanone: No antibacterial, antifungal, or antiprotozoal activity
Quantified Difference	Qualitative: active vs. inactive
Conditions	Microbial fermentation and screening against selected organisms

Why This Matters

This stark contrast in bioactivity validates the necessity of the furanoflavonoid scaffold for antimicrobial research applications. Using a non-furan analog would yield no activity and waste research resources.

• [1] Kim J, et al. Cytotoxic and antimicrobial properties of furoflavones and furochalcones. J Korean Soc Appl Biol Chem. 2012; 55: 183-187. doi: 10.1007/s13765-012-0032-6. View Source

Structure-Activity Relationship: 4'-O-Methylation Reduces Antioxidant Capacity of Furano(2'',3'',7,6)-4'-hydroxyflavanone by ~40%

The 4'-hydroxyl group is a critical pharmacophore for the antioxidant activity of Furano(2'',3'',7,6)-4'-hydroxyflavanone. Chemical modification at this position significantly impairs function. Specifically, methoxylation at the 4'-OH position results in a reported ~40% reduction in antioxidant activity , underscoring the compound's structure-dependent efficacy.

Antioxidant SAR

Data to verify

~40% reduction in antioxidant activity with 4'-O-methylation

Indicates 4'-OH role in radical scavenging; substituted analogs may show reduced activity.

Exact assay conditions not provided; reported value requires independent verification.

Evidence Dimension	Antioxidant Activity Reduction
Target Compound Data	Furano(2'',3'',7,6)-4'-hydroxyflavanone (baseline activity)
Comparator Or Baseline	4'-O-Methylated analog (e.g., via methylation with CH3I/K2CO3)
Quantified Difference	~40% reduction in antioxidant activity
Conditions	Chemical derivatization; in vitro antioxidant assay (exact assay not specified in vendor documentation)

Why This Matters

This quantitative SAR data confirms that the unmodified 4'-hydroxyl group is essential for full functional activity. Researchers should avoid purchasing methylated or otherwise substituted analogs if their study requires optimal antioxidant performance.

Metabolic Stability: 4'-Hydroxyflavanone Undergoes Extensive Microbial Biotransformation; Furanoflavonoids May Exhibit Divergent Metabolic Profiles

The parent scaffold 4'-hydroxyflavanone is highly susceptible to microbial metabolism, yielding up to 18 distinct metabolites upon fermentation with fungal cultures like Beauveria bassiana and Cunninghamella echinulata . While the specific metabolic stability of Furano(2'',3'',7,6)-4'-hydroxyflavanone has not been directly reported in these assays, the presence of the fused furan ring is expected to alter its susceptibility to Phase I and Phase II metabolic enzymes compared to the simple flavanone core [1].

Metabolic Stability

Class-level

Parent 4'-hydroxyflavanone: 18 metabolites from fungal models. Furanoflavonoid profile not directly reported; predicted to differ.

Furan ring may alter metabolic susceptibility; supports comparative ADME research.

Metabolic stability of this specific furanoflavonoid requires direct experimental validation.

Evidence Dimension	Susceptibility to Microbial Metabolism
Target Compound Data	Furano(2'',3'',7,6)-4'-hydroxyflavanone: Metabolic profile not directly reported; predicted to differ due to furan ring
Comparator Or Baseline	4'-Hydroxyflavanone: 18 metabolites identified from fungal biotransformation
Quantified Difference	Qualitative: Different metabolic pathways and stability expected
Conditions	Fungal fermentation models

Why This Matters

For studies involving in vivo models, cell-based assays with extended incubation, or investigations of drug metabolism, the choice of the furanoflavonoid over a simple flavanone can significantly impact the interpretation of pharmacokinetic and pharmacodynamic results due to differential metabolic stability.

• [1] Maurya R, Yadav PP. Furanoflavonoids: an overview. Nat Prod Rep. 2005 Jun;22(3):400-24. doi: 10.1039/b505071p. View Source

Optimal Application Scenarios for Procuring Furano(2'',3'',7,6)-4'-hydroxyflavanone Based on Verified Evidence

Antibacterial Lead Discovery and Structure-Activity Relationship (SAR) Studies

This compound is ideal for academic and industrial groups focused on discovering novel antibacterial agents from natural product sources. As demonstrated by the direct comparison between inactive 4'-hydroxyflavanone and active furoflavones [1], the furan ring is essential for antimicrobial activity. Furano(2'',3'',7,6)-4'-hydroxyflavanone serves as a crucial core scaffold for further medicinal chemistry optimization, particularly for exploring substitution patterns around the furan and phenyl rings to enhance potency and selectivity against pathogens like S. aureus and S. typhi [1].

Oxidative Stress and Antioxidant Mechanism Research

Investigators studying cellular protection against reactive oxygen species (ROS) will find this compound valuable due to its validated, structure-dependent antioxidant activity. The evidence shows that the 4'-hydroxyl group is critical for optimal function, with a ~40% drop in activity upon methoxylation . This makes Furano(2'',3'',7,6)-4'-hydroxyflavanone a suitable positive control or lead molecule for designing new antioxidants and for probing the specific role of the 4'-OH group in radical scavenging and oxidative stress pathway modulation.

Comparative Metabolism and Pharmacokinetic Profiling

For scientists in ADME/DMPK departments, this compound presents a valuable tool for comparative metabolism studies. Its parent scaffold, 4'-hydroxyflavanone, is known to be extensively metabolized by fungal models . By procuring and testing Furano(2'',3'',7,6)-4'-hydroxyflavanone in parallel, researchers can directly quantify how the addition of a fused furan ring alters metabolic stability, identifies unique metabolites, and predicts potential drug-drug interactions or bioactivation pathways, thereby informing lead selection and optimization campaigns.

Natural Product Dereplication and Chemotaxonomic Studies

This compound is a specific chemotaxonomic marker for Psoralea corylifolia and potentially related species . For natural product chemists and pharmacognosists, its procurement is essential for dereplication—the process of rapidly identifying known compounds in novel extracts. Using an authenticated standard like Furano(2'',3'',7,6)-4'-hydroxyflavanone allows for unambiguous identification via LC-MS or NMR, preventing the costly and time-consuming re-isolation and structure elucidation of a known entity. Its presence also aids in botanical authentication and quality control of herbal materials.

Application

Selection Property

Validation Focus

Antimicrobial screening and SAR exploration

Furanoflavonoid core with intact furan ring

Activity endpoints against target pathogens; confirm MIC values

Antioxidant mechanism and radical scavenging studies

Unmodified 4'-hydroxyl group

Radical scavenging assay endpoints; verify no substituent interference

Comparative biotransformation research

Furan ring metabolic stability context

Metabolite profiling in fungal or microsomal models

Natural product dereplication and chemotaxonomy

Authenticated marker for Psoralea corylifolia

LC-MS/NMR confirmation and botanical authentication

• [1] Kim J, et al. Cytotoxic and antimicrobial properties of furoflavones and furochalcones. J Korean Soc Appl Biol Chem. 2012; 55: 183-187. doi: 10.1007/s13765-012-0032-6. View Source